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Compound of Interest

Compound Name: Cobalt (II) cyanide

Cat. No.: B1164910 Get Quote

Technical Support Center: Anhydrous Cobalt (II)
Cyanide
This guide provides researchers, scientists, and drug development professionals with essential

information for handling and troubleshooting issues related to the hygroscopic nature of

anhydrous cobalt (II) cyanide.

Frequently Asked Questions (FAQs)
Q1: What is anhydrous cobalt (II) cyanide and why is its hygroscopic nature a concern?

Anhydrous cobalt (II) cyanide (Co(CN)₂) is a deep-blue, powdered inorganic compound.[1][2]

It is highly hygroscopic, meaning it readily absorbs moisture from the atmosphere.[3] This is a

significant concern in experimental settings because the absorption of water leads to the

formation of hydrated cobalt (II) cyanide (e.g., Co(CN)₂·2H₂O), which has different physical

and chemical properties. This transformation can affect its catalytic activity, solubility, and

overall reactivity, leading to inconsistent or failed experimental outcomes.

Q2: What are the visible signs of hydration in my anhydrous cobalt (II) cyanide sample?

The most apparent sign of hydration is a distinct color change.

Anhydrous Co(CN)₂: Deep-blue powder or crystals.[1][2]
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Hydrated Co(CN)₂: Transitions to a pink or reddish-brown color.[2]

If your sample, which should be blue, shows any pink or reddish-brown coloration, it has been

compromised by moisture.

Q3: How does hydration affect the performance of cobalt (II) cyanide as a catalyst?

Water molecules can act as ligands, coordinating with the cobalt center. This alters the

electronic structure and steric environment of the catalyst, which can:

Block active sites required for catalysis.

Change the reaction mechanism.

Reduce catalytic efficiency or halt the reaction entirely. In reactions sensitive to water, the

hydrated form may introduce water as an unintended reactant, leading to unwanted side

products.

Troubleshooting Guide
Q4: My experiment that uses anhydrous Co(CN)₂ is failing or giving poor yields. How do I know

if catalyst hydration is the problem?

First, visually inspect the catalyst. If the deep-blue color has faded or changed to pink/reddish-

brown, hydration is the likely cause. If the color appears correct, moisture could still be a factor

if the compound was briefly exposed to ambient air. To confirm, run a control reaction using a

freshly opened or properly dried sample of anhydrous Co(CN)₂. If this reaction proceeds as

expected, your initial batch of catalyst was likely compromised by moisture.

Q5: My bottle of anhydrous cobalt (II) cyanide has changed color. Is it still usable?

If the sample has hydrated (turned pink/reddish-brown), it should not be used in moisture-

sensitive applications without treatment. However, the compound can often be regenerated by

carefully drying it to remove the water of hydration. See Protocol 2: Dehydration of Hydrated

Cobalt (II) Cyanide for instructions.

Q6: I work in a humid environment. What are the best practices for handling and storing

anhydrous Co(CN)₂?
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To prevent moisture absorption, strict handling and storage protocols are necessary.

Storage: Always store anhydrous Co(CN)₂ in a tightly sealed container, preferably with a

secondary seal like parafilm.[4] Place this primary container inside a desiccator containing

an active desiccant (e.g., silica gel, calcium chloride).[4][5] For larger quantities, consider

adding desiccant pouches to the headspace of the storage container.[4]

Handling: Whenever possible, handle the compound inside a glovebox with an inert

atmosphere (e.g., nitrogen or argon). If a glovebox is not available, minimize the time the

container is open to the atmosphere.[3] Use dry glassware and instruments, and reseal the

container immediately after dispensing the required amount.[3]

Data Presentation
Table 1: Comparison of Anhydrous vs. Hydrated Cobalt (II) Cyanide

Property
Anhydrous Cobalt
(II) Cyanide

Hydrated Cobalt (II)
Cyanide
(Dihydrate)

Reference(s)

Chemical Formula Co(CN)₂ C₂H₄CoN₂O₂ [6][7]

Appearance
Deep-blue

powder/crystals

Pink to reddish-brown

powder
[1][2]

Molar Mass 110.97 g/mol ~147.00 g/mol [6][7]

Density 1.872 g/cm³ Not available [1][2]

Hygroscopicity High Stable hydrate [2]

Solubility in Water Insoluble Insoluble [1][2]

Experimental Protocols
Protocol 1: Recommended Storage and Handling of Anhydrous Co(CN)₂

Receipt and Inspection: Upon receiving, inspect the container seal for integrity. Note the lot

number and date of receipt.
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Primary Storage: Store the sealed container in a cool, dry, and well-ventilated area away

from acids and sources of moisture.[8] The container should be placed inside a laboratory

desiccator charged with a suitable desiccant like anhydrous calcium chloride or self-

indicating silica gel.[5]

Dispensing:

Ideal Method (Glovebox): Transfer the required amount of the compound from its storage

container inside an inert atmosphere glovebox.

Standard Method: If a glovebox is unavailable, bring the desiccator containing the

Co(CN)₂ next to the balance. Open the desiccator and the primary container, quickly

weigh the desired amount, and immediately and securely reseal the container.[3] Return

the container to the desiccator. Minimize exposure time to ambient air.

Glassware Preparation: Ensure all glassware and spatulas that will contact the compound

are thoroughly dried, either in an oven at >100°C and cooled under a stream of inert gas or

in a desiccator.[5]

Protocol 2: Dehydration of Hydrated Cobalt (II) Cyanide

This protocol should be performed in a well-ventilated fume hood due to the high toxicity of

cyanide compounds.

Preparation: Place a thin layer of the hydrated (pink/reddish-brown) cobalt (II) cyanide in a

clean, dry watch glass or shallow ceramic dish.[5]

Heating: Place the dish in a laboratory oven.

Drying Procedure: Gently heat the sample. A temperature of 100°C is a good starting point.

[1] The sample can be heated for several hours.

Monitoring: Periodically and carefully remove the sample from the oven and check its color.

The goal is to restore the deep-blue color of the anhydrous form. If the color change is

incomplete, the sample can be returned to the oven.
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Cooling and Storage: Once the deep-blue color is restored, turn off the oven and allow the

sample to cool to room temperature inside a desiccator to prevent rehydration. Once cool,

immediately transfer the dried compound to an airtight storage container as described in

Protocol 1.

Troubleshooting Workflow Diagram
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Experimental Issue Encountered
(e.g., low yield, failed reaction)

Inspect Co(CN)₂ Catalyst

Is the catalyst a uniform
deep-blue color?

Catalyst is likely hydrated.
(Pink / Reddish-Brown)

 No

Catalyst is anhydrous.
Investigate other parameters:

- Solvent purity
- Reagent quality

- Temperature control

 Yes

Follow Protocol 2:
Dehydration of Hydrated Co(CN)₂

Is the deep-blue color
fully restored?

Use freshly dried catalyst.
Store properly per Protocol 1.

 Yes

Dehydration incomplete or
decomposition occurred.
Procure a new batch of

anhydrous Co(CN)₂.

 No

Click to download full resolution via product page

Caption: Troubleshooting workflow for experiments involving anhydrous cobalt (II) cyanide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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